Cas no 380336-87-8 (2-4-(Benzyloxy)phenoxyacetohydrazide)

• Product Name: 2-4-(Benzyloxy)phenoxyacetohydrazide
• CAS No: 380336-87-8
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 3048581
• PubChem ID: 781545
• Update Time: 2025-08-04

2-4-(Benzyloxy)phenoxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• (4-Benzyloxy-phenoxy)-acetic acid hydrazide
• SR-01000207906-1
• 2-(4-(Benzyloxy)phenoxy)acetohydrazide
• BS-32361
• SB86158
• Oprea1_075150
• FQA33687
• 380336-87-8
• AKOS000116165
• CS-0204886
• 998-651-7
• SR-01000207906
• EN300-03731
• 2-[4-(benzyloxy)phenoxy]acetohydrazide
• Z56820970
• 2-(4-phenylmethoxyphenoxy)acetohydrazide
• STK114330
• 2-4-(Benzyloxy)phenoxyacetohydrazide

• Inchi： 1S/C15H16N2O3/c16-17-15(18)11-20-14-8-6-13(7-9-14)19-10-12-4-2-1-3-5-12/h1-9H,10-11,16H2,(H,17,18)
• InChI Key： POMVMGQSRFORFW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC(NN)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.11609238Da
• Monoisotopic Mass: 272.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 142-144 °C
• Boiling Point: 521.9±35.0 °C at 760 mmHg
• Flash Point: 269.4±25.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-4-(Benzyloxy)phenoxyacetohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-4-(Benzyloxy)phenoxyacetohydrazide

2-4-(Benzyloxy)Phenoxyacetohydrazide: A Comprehensive Overview

The compound with CAS No. 380336-87-8, commonly referred to as 2-4-(Benzyloxy)Phenoxyacetohydrazide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself is a testament to its complex structure, combining elements of benzyl groups, phenoxy groups, and hydrazide functionalities. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and potential uses in greater depth.

The benzyloxy group in the molecule plays a crucial role in stabilizing the structure and enhancing its reactivity. This group contributes to the molecule's ability to participate in various chemical reactions, making it a versatile building block for more complex compounds. The phenoxy moiety further adds to the molecule's aromatic character, which is essential for its stability and potential bioactivity. Recent studies have highlighted the importance of such aromatic systems in drug design, where they often serve as key structural elements for achieving desired pharmacokinetic properties.

The hydrazide functionality at the core of this compound is another critical feature. Hydrazides are known for their ability to form stable bonds with carbonyl groups, making them valuable intermediates in the synthesis of pharmaceuticals and agrochemicals. In recent research, hydrazides have been explored as potential candidates for developing new classes of antibiotics and antifungal agents. The integration of this functionality into the 2-4-(Benzyloxy)Phenoxyacetohydrazide structure opens up new avenues for exploring its bioactive properties.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 2-4-(Benzyloxy)Phenoxyacetohydrazide with unprecedented accuracy. These studies have provided insights into the molecule's potential interactions with biological targets, such as enzymes and receptors. For instance, molecular docking simulations have revealed that the compound may exhibit binding affinity towards certain protein targets, suggesting its potential role in drug discovery.

In terms of synthesis, the preparation of 2-4-(Benzyloxy)Phenoxyacetohydrazide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

The applications of this compound are not limited to pharmaceuticals; it also holds promise in agrochemicals and materials science. For example, derivatives of this compound have been investigated for their potential as herbicides or fungicides. Additionally, its unique structural features make it a candidate for developing advanced materials with tailored properties.

Recent collaborative efforts between academic institutions and industry partners have further accelerated research on 2-4-(Benzyloxy)Phenoxyacetohydrazide. These collaborations have led to the development of novel synthetic routes and innovative applications for this compound. Furthermore, ongoing clinical trials are exploring its efficacy as a therapeutic agent against various diseases, including infectious diseases and cancer.

In conclusion, 2-4-(Benzyloxy)Phenoxyacetohydrazide represents a compelling example of how modern chemical research can unlock the potential of complex molecules for diverse applications. With continued advancements in synthetic methods and computational modeling, this compound is poised to make significant contributions to fields ranging from medicine to agriculture.